Ethyl 1-((4-hydroxy-1-(2-methoxyethyl)-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)(pyridin-2-yl)methyl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[[4-hydroxy-1-(2-methoxyethyl)-6-methyl-2-oxopyridin-3-yl]-pyridin-2-ylmethyl]piperidine-4-carboxylate
• InChI: InChI=1S/C23H31N3O5/c1-4-31-23(29)17-8-11-25(12-9-17)21(18-7-5-6-10-24-18)20-19(27)15-16(2)26(22(20)28)13-14-30-3/h5-7,10,15,17,21,27H,4,8-9,11-14H2,1-3H3
• InChI Key: HMFJMHYAVAPOMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(C2=CC=CC=N2)C3=C(C=C(N(C3=O)CCOC)C)O
• Molecular Formula: C23H31N3O5
• Molecular Weight: 429.5 g/mol

Description

Ethyl 1-((4-hydroxy-1-(2-methoxyethyl)-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)(pyridin-2-yl)methyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C23H31N3O5 and its molecular weight is 429.517. The purity is usually 95%.
BenchChem offers high-quality Ethyl 1-((4-hydroxy-1-(2-methoxyethyl)-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)(pyridin-2-yl)methyl)piperidine-4-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 1-((4-hydroxy-1-(2-methoxyethyl)-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)(pyridin-2-yl)methyl)piperidine-4-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular and Crystal Structures

The molecular and crystal structures of related hydroxy derivatives of hydropyridine have been determined using X-ray diffraction analysis. These compounds, due to their conformational flexibility, can form an extended network of intramolecular and intermolecular hydrogen bonds, influencing the conformation and packing of molecules in crystals. This property makes them convenient model compounds for studying the impact of hydrogen bonds on molecular association in crystals (Kuleshova & Khrustalev, 2000).

Microwave-Assisted Synthesis

Microwave-assisted synthesis techniques have been applied to related compounds, showcasing efficient pathways to achieve the desired carboxamides in good yields. This approach highlights the utility of microwave-assisted treatment in synthetic chemistry for streamlining the production of complex molecules (Milosevic et al., 2015).

Synthesis of Functionalized Pyridines

Research on the synthesis of functionalized pyridines from related compounds has been conducted, demonstrating unexpected routes to bis(pyridinone)s and other fused systems. These pathways offer new methodologies for accessing a wide range of heterocyclic compounds, pivotal in drug development and material science (Mekheimer et al., 1997).

Phosphine-Catalyzed Annulation

Studies have explored the use of ethyl 2-methyl-2,3-butadienoate in phosphine-catalyzed [4 + 2] annulation, resulting in highly functionalized tetrahydropyridines. This research underlines the significance of catalysis in constructing complex molecular architectures efficiently and with high regioselectivity (Zhu, Lan, & Kwon, 2003).

Synthesis of Cardiovascular Active Compounds

The synthesis and cardiovascular activity of nitriles of dihydropyridine derivatives, achieved through various synthetic strategies including multicomponent synthesis, have been investigated. This research is crucial for the development of new therapeutic agents, particularly in the field of cardiovascular diseases (Krauze et al., 2004).